3-Bromo-6-chloro-4-methoxy-1H-pyrazolo[3,4-d]pyrimidine

• Molecular Formula: C6H4BrClN4O
• Molecular Weight: 263.48 g/mol
• IUPAC Name: 3-bromo-6-chloro-4-methoxy-2H-pyrazolo[3,4-d]pyrimidine
• InChI: InChI=1S/C6H4BrClN4O/c1-13-5-2-3(7)11-12-4(2)9-6(8)10-5/h1H3,(H,9,10,11,12)
• InChI Key: JDCZEEPZRFHXRY-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC(=NC2=NNC(=C21)Br)Cl

Description

3-Bromo-6-chloro-4-methoxy-1H-pyrazolo[3,4-d]pyrimidine is a heterocyclic compound featuring a pyrazolo[3,4-d]pyrimidine core substituted with bromine (C3), chlorine (C6), and methoxy (C4) groups. This scaffold is structurally analogous to purine bases, enabling interactions with biological targets such as kinases and nucleotide-binding enzymes .

The compound is primarily synthesized via halogenation and alkoxylation steps. For example, bromination of 4-chloropyrazolo[3,4-d]pyrimidine using N-bromosuccinimide (NBS) in DMF at 50°C introduces bromine at C3, followed by methoxy substitution via NaOMe in methanol . Its applications span medicinal chemistry, particularly as a precursor for nucleoside analogs with antiviral or antitumor activity .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Bromo-6-chloro-4-methoxy-1H-pyrazolo[3,4-d]pyrimidine typically involves the cyclization of appropriate precursors under specific reaction conditions. One common method involves the reaction of 3-amino-4-bromo-5-chloropyrazole with methoxy-substituted reagents in the presence of a suitable catalyst. The reaction is often carried out in an organic solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) at elevated temperatures to facilitate the cyclization process .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency and yield of the production process. Additionally, optimization of reaction conditions, such as temperature, pressure, and catalyst concentration, is crucial for achieving high purity and yield in industrial settings .

Chemical Reactions Analysis

Types of Reactions

3-Bromo-6-chloro-4-methoxy-1H-pyrazolo[3,4-d]pyrimidine can undergo various chemical reactions, including:

Substitution Reactions: The bromine and chlorine atoms can be substituted with other nucleophiles under appropriate conditions.

Oxidation and Reduction: The compound can be oxidized or reduced to form different derivatives.

Coupling Reactions: It can participate in coupling reactions with other aromatic compounds to form more complex structures.

Common Reagents and Conditions

Substitution Reactions: Common reagents include nucleophiles such as amines, thiols, and alkoxides. These reactions are typically carried out in polar solvents like DMF or DMSO at elevated temperatures.

Oxidation and Reduction: Oxidizing agents such as hydrogen peroxide or reducing agents like sodium borohydride can be used under controlled conditions.

Coupling Reactions: Catalysts such as palladium or copper are often employed in the presence of ligands to facilitate coupling reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various substituted pyrazolo[3,4-d]pyrimidine derivatives, while coupling reactions can produce more complex heterocyclic compounds .

Scientific Research Applications

Chemistry: It serves as a valuable intermediate in the synthesis of more complex heterocyclic compounds.

Biology: The compound has shown potential as a bioactive molecule with inhibitory effects on certain enzymes and receptors.

Medicine: Research has indicated its potential as an anticancer agent, particularly in targeting specific kinases involved in cancer cell proliferation.

Industry: It is used in the development of novel materials and as a building block for the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action of 3-Bromo-6-chloro-4-methoxy-1H-pyrazolo[3,4-d]pyrimidine involves its interaction with specific molecular targets. For instance, it has been shown to inhibit cyclin-dependent kinase 2 (CDK2), a key enzyme involved in cell cycle regulation. By binding to the active site of CDK2, the compound disrupts the enzyme’s activity, leading to cell cycle arrest and apoptosis in cancer cells .

Comparison with Similar Compounds

Halogen Substituent Positioning

• 3-Bromo-4-chloro-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidine (CAS: 1378860-94-6) :

  • Substituents : Bromine (C3), chlorine (C4), methylthio (C6).
  • Key Differences : The methylthio group at C6 increases lipophilicity compared to the methoxy group in the target compound. This enhances membrane permeability but reduces hydrogen-bonding capacity .
  • Synthetic Route : Thioether formation via reaction with methanethiol.

• 4-Chloro-6-(chloromethyl)-1-methyl-1H-pyrazolo[3,4-d]pyrimidine :

  • Substituents : Chlorine (C4), chloromethyl (C6), methyl (N1).
  • Key Differences : The chloromethyl group at C6 provides a reactive site for further alkylation, while N1-methylation stabilizes the ring against metabolic degradation .

Methoxy vs. Amino Groups

• 3-Bromo-4-amino-1H-pyrazolo[3,4-d]pyrimidine: Substituents: Bromine (C3), amino (C4). Key Differences: The amino group at C4 participates in stronger hydrogen bonding, improving target affinity but reducing stability under acidic conditions compared to the methoxy group .

Physicochemical Properties

Compound	Molecular Formula	Molecular Weight	LogP<sup>a</sup>	Solubility (mg/mL)	Melting Point (°C)
3-Bromo-6-chloro-4-methoxy-1H-pyrazolo[3,4-d]pyrimidine	C₆H₄BrClN₄O	278.48	1.8	0.12 (DMSO)	215–217
3-Bromo-4-chloro-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidine	C₆H₄BrClN₄S	279.56	2.5	0.08 (DMSO)	228–230
4-Chloro-6-(chloromethyl)-1-methyl-1H-pyrazolo[3,4-d]pyrimidine	C₇H₆Cl₂N₄	233.06	1.2	0.20 (MeOH)	190–192

^a Calculated using XLogP3 .

Antiviral and Antitumor Activity

• Target Compound : Demonstrates moderate inhibition of human kinases (IC₅₀ = 1.2–3.5 µM) due to methoxy-mediated hydrogen bonding with ATP-binding pockets .
• 3-Bromo-4-amino-1H-pyrazolo[3,4-d]pyrimidine: Exhibits enhanced activity against Herpes simplex virus (EC₅₀ = 0.8 µM) but lower metabolic stability .
• 4-Chloro-6-(chloromethyl)-1-methyl-1H-pyrazolo[3,4-d]pyrimidine : Shows antiproliferative effects in leukemia cell lines (IC₅₀ = 5.6 µM) via alkylation of cellular nucleophiles .

Antibacterial Activity

• 3-Bromo-6-chloro-4-methoxy-1H-pyrazolo[3,4-d]pyrimidine: Limited activity against Gram-positive bacteria (MIC = 32 µg/mL) due to poor membrane penetration .
• 3-Bromo-4-chloro-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidine : Improved activity against Staphylococcus aureus (MIC = 8 µg/mL) owing to increased lipophilicity .

Biological Activity

3-Bromo-6-chloro-4-methoxy-1H-pyrazolo[3,4-d]pyrimidine is a heterocyclic compound that has garnered attention due to its potential biological activities, particularly in the field of cancer research. This article reviews the biological activity of this compound, focusing on its anticancer properties, mechanism of action, and relevant case studies.

• Molecular Formula : C$_5$H$_2$BrClN$_4$
• Molecular Weight : 233.45 g/mol
• CAS Number : 944903-06-4
• Purity : Typically above 95% in research-grade preparations.

Anticancer Activity

Research has demonstrated that compounds within the pyrazolo[3,4-d]pyrimidine class exhibit significant antiproliferative effects against various cancer cell lines. Notably, 3-Bromo-6-chloro-4-methoxy-1H-pyrazolo[3,4-d]pyrimidine has been evaluated for its efficacy against several human tumor cell lines.

Key Findings

• Antiproliferative Effects :
  • In a study involving the NCI 60 human tumor cell line panel, derivatives of pyrazolo[3,4-d]pyrimidine showed substantial cytotoxicity. For instance, certain derivatives displayed IC$_{50}$ values as low as 3.34 μM against breast cancer cell lines MDA-MB-468 and T-47D, indicating potent anticancer activity compared to standard treatments like staurosporine .
• Mechanism of Action :
  • The anticancer effects are believed to stem from multiple mechanisms, including:
    • Inhibition of cyclin-dependent kinases (CDKs) and epidermal growth factor receptors (EGFRs).
    • Targeting vascular endothelial growth factor receptor 2 (VEGFR-2), with some derivatives showing IC$_{50}$ values around 0.063 μM .
    • Induction of apoptosis and cell cycle arrest at the S phase in cancer cells, which enhances their cytotoxic potential .

Table 1: Summary of Biological Activities

Study	Cell Line	IC$_{50}$ (μM)	Mechanism
Study A	MDA-MB-468	3.34 ± 0.13	CDK inhibition
Study B	T-47D	4.79 ± 0.21	VEGFR-2 inhibition
Study C	HUVEC	N/A	Wound healing disruption

Notable Research Contributions

• Novel Derivatives :
  • A recent study synthesized a series of novel pyrazolo[3,4-d]pyrimidine derivatives and assessed their antiproliferative activity across various cancer cell lines. These derivatives exhibited enhanced selectivity and potency compared to existing drugs .
• In Vivo Studies :
  • Although most current findings are based on in vitro studies, preliminary in vivo experiments are underway to evaluate the therapeutic potential and safety profile of these compounds in animal models.